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Compound of Interest

Compound Name: Tricyclo[4.2.1.0]nonane,exo-

Cat. No.: B102158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of

exo-Tricyclo[4.2.1.0]nonane. While this parent hydrocarbon framework is a subject of

stereochemical interest, it is important to note that the available body of scientific literature

primarily focuses on its functionalized derivatives. Consequently, detailed experimental

protocols and biological pathway information for the unsubstituted compound are not

extensively documented in publicly accessible resources.

Core Molecular Data
The fundamental molecular characteristics of exo-Tricyclo[4.2.1.0]nonane are summarized

below. The molecular formula is derived from its classification as a tricyclic nonane. The

molecular weight is calculated based on the atomic weights of its constituent elements.

Property Value

Molecular Formula C₉H₁₄

Molecular Weight 122.21 g/mol

Structure and Stereochemistry
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The nomenclature "exo-Tricyclo[4.2.1.0]nonane" describes a saturated tricyclic hydrocarbon

system consisting of nine carbon atoms. The bracketed numbers [4.2.1.0] define the

connectivity of the bridges between the bridgehead atoms. The prefix "exo-" specifies the

stereochemical configuration of the molecule.

Available Research on Derivatives
While comprehensive experimental data for the parent exo-Tricyclo[4.2.1.0]nonane is limited, a

variety of its derivatives have been synthesized and studied. These derivatives often

incorporate functional groups that impart specific chemical and biological activities. The

relationship between the parent compound and its derivatives can be visualized as follows:
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Caption: Logical relationship between the parent exo-Tricyclo[4.2.1.0]nonane and its

functionalized derivatives.

Methodological Considerations
Detailed experimental protocols for the synthesis or biological evaluation of the unsubstituted

exo-Tricyclo[4.2.1.0]nonane are not readily available in the reviewed literature. Researchers

interested in this scaffold would likely need to adapt synthetic routes from those reported for its
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derivatives or develop novel methodologies. Similarly, the absence of data on its interaction

with biological systems means that any investigation into its potential as a pharmacophore

would be exploratory.

Conclusion
exo-Tricyclo[4.2.1.0]nonane represents a foundational structure in the study of bridged cyclic

systems. While its intrinsic properties are of theoretical interest, the practical applications and

in-depth biological studies have, to date, centered on its more chemically versatile and

functionally active derivatives. Future research may yet uncover unique applications for the

parent hydrocarbon, but for now, the focus of the scientific community remains on its

substituted analogues.

To cite this document: BenchChem. [An In-depth Technical Guide to exo-
Tricyclo[4.2.1.0]nonane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102158#exo-tricyclo-4-2-1-0-nonane-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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